NIBR189
NIBR189
Epstein-Barr virus-induced G protein-coupled receptor 2 (EBI2, also known as GPR183) is an oxysterol receptor involved in B cell migration and function. NIBR189 is an antagonist of EBI2 (IC50s = 11 and 15 nM for human and mouse receptors, respectively). It is selective for EBI2 over a panel of other receptors, enzymes, and transporters. NIBR189 blocks the oxysterol-induced migration of U937 monocytic cells.
A high-affinity, potent and selective EBI2 (GPR183) antagonist (IC50 = 16 nM against 10 nM 7α,25-OHC for binding human EBI2) that inhibits 7α,25-OHC-induced GTPγS binding (IC50 = 8.5 and 7.0 nM, respectively, against 0.33 and 0.1 nM OHC; human EBI2-expressing CHO membrane), calcium mobilization (IC50 = 11 and 15 nM using human or mouse EBI2-transfected cells, respectively), and chemotaxis (IC50 = 0.3 nM against 20 nM OHC-induced U937 migration). NBIR189 displays no inhibitory potency against 5HT2A, muscarinic acetylcholine receptor M2, adrenoreceptor α1A, nor significant affintiy toward 18 other GPCRs/transporters/enzymes, and exhibits good pharmacokinetic properties and oral availability in mice (AUC = 3608 nmol h/L, Cmax = 835 nM, tmax = 1 h, F = 49%; 3 mg/kg p.o.). A useful tool for probing EBI2-mediated physiological functions and autoimmune disorders.
Potent and selective antagonist of the G protein-coupled receptor identified as EBI2 (GPR183) (IC50 values are 11 and 15 nM for human and mouse EBI2 receptors, respectively). This compound exhibits selectivity for EBI2 over other receptors, enzymes and transporters. In addition, NIBR189 blocks oxysterol-induced migration of U937 monocyte cells.
NIBR-189 is a potent and selective EBI2 (GPR183) receptor antagonist (IC50 values are 11 and 15 nM for human and mouse EBI2 receptors respectively). NIBR-189 blocks migration of a monocyte cell line called U937, suggesting a functional role of the oxysterol/EBI2 pathway in these immune cells.
A high-affinity, potent and selective EBI2 (GPR183) antagonist (IC50 = 16 nM against 10 nM 7α,25-OHC for binding human EBI2) that inhibits 7α,25-OHC-induced GTPγS binding (IC50 = 8.5 and 7.0 nM, respectively, against 0.33 and 0.1 nM OHC; human EBI2-expressing CHO membrane), calcium mobilization (IC50 = 11 and 15 nM using human or mouse EBI2-transfected cells, respectively), and chemotaxis (IC50 = 0.3 nM against 20 nM OHC-induced U937 migration). NBIR189 displays no inhibitory potency against 5HT2A, muscarinic acetylcholine receptor M2, adrenoreceptor α1A, nor significant affintiy toward 18 other GPCRs/transporters/enzymes, and exhibits good pharmacokinetic properties and oral availability in mice (AUC = 3608 nmol h/L, Cmax = 835 nM, tmax = 1 h, F = 49%; 3 mg/kg p.o.). A useful tool for probing EBI2-mediated physiological functions and autoimmune disorders.
Potent and selective antagonist of the G protein-coupled receptor identified as EBI2 (GPR183) (IC50 values are 11 and 15 nM for human and mouse EBI2 receptors, respectively). This compound exhibits selectivity for EBI2 over other receptors, enzymes and transporters. In addition, NIBR189 blocks oxysterol-induced migration of U937 monocyte cells.
NIBR-189 is a potent and selective EBI2 (GPR183) receptor antagonist (IC50 values are 11 and 15 nM for human and mouse EBI2 receptors respectively). NIBR-189 blocks migration of a monocyte cell line called U937, suggesting a functional role of the oxysterol/EBI2 pathway in these immune cells.
Brand Name:
Vulcanchem
CAS No.:
1599432-08-2
VCID:
VC0537143
InChI:
InChI=1S/C21H21BrN2O3/c1-27-19-9-5-17(6-10-19)21(26)24-14-12-23(13-15-24)20(25)11-4-16-2-7-18(22)8-3-16/h2-11H,12-15H2,1H3/b11-4+
SMILES:
COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C=CC3=CC=C(C=C3)Br
Molecular Formula:
C21H21BrN2O3
Molecular Weight:
429.3 g/mol
NIBR189
CAS No.: 1599432-08-2
Cat. No.: VC0537143
Molecular Formula: C21H21BrN2O3
Molecular Weight: 429.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Epstein-Barr virus-induced G protein-coupled receptor 2 (EBI2, also known as GPR183) is an oxysterol receptor involved in B cell migration and function. NIBR189 is an antagonist of EBI2 (IC50s = 11 and 15 nM for human and mouse receptors, respectively). It is selective for EBI2 over a panel of other receptors, enzymes, and transporters. NIBR189 blocks the oxysterol-induced migration of U937 monocytic cells. A high-affinity, potent and selective EBI2 (GPR183) antagonist (IC50 = 16 nM against 10 nM 7α,25-OHC for binding human EBI2) that inhibits 7α,25-OHC-induced GTPγS binding (IC50 = 8.5 and 7.0 nM, respectively, against 0.33 and 0.1 nM OHC; human EBI2-expressing CHO membrane), calcium mobilization (IC50 = 11 and 15 nM using human or mouse EBI2-transfected cells, respectively), and chemotaxis (IC50 = 0.3 nM against 20 nM OHC-induced U937 migration). NBIR189 displays no inhibitory potency against 5HT2A, muscarinic acetylcholine receptor M2, adrenoreceptor α1A, nor significant affintiy toward 18 other GPCRs/transporters/enzymes, and exhibits good pharmacokinetic properties and oral availability in mice (AUC = 3608 nmol h/L, Cmax = 835 nM, tmax = 1 h, F = 49%; 3 mg/kg p.o.). A useful tool for probing EBI2-mediated physiological functions and autoimmune disorders. Potent and selective antagonist of the G protein-coupled receptor identified as EBI2 (GPR183) (IC50 values are 11 and 15 nM for human and mouse EBI2 receptors, respectively). This compound exhibits selectivity for EBI2 over other receptors, enzymes and transporters. In addition, NIBR189 blocks oxysterol-induced migration of U937 monocyte cells. NIBR-189 is a potent and selective EBI2 (GPR183) receptor antagonist (IC50 values are 11 and 15 nM for human and mouse EBI2 receptors respectively). NIBR-189 blocks migration of a monocyte cell line called U937, suggesting a functional role of the oxysterol/EBI2 pathway in these immune cells. |
|---|---|
| CAS No. | 1599432-08-2 |
| Molecular Formula | C21H21BrN2O3 |
| Molecular Weight | 429.3 g/mol |
| IUPAC Name | (E)-3-(4-bromophenyl)-1-[4-(4-methoxybenzoyl)piperazin-1-yl]prop-2-en-1-one |
| Standard InChI | InChI=1S/C21H21BrN2O3/c1-27-19-9-5-17(6-10-19)21(26)24-14-12-23(13-15-24)20(25)11-4-16-2-7-18(22)8-3-16/h2-11H,12-15H2,1H3/b11-4+ |
| Standard InChI Key | OFHXXBRBGWUOHR-NYYWCZLTSA-N |
| Isomeric SMILES | COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)/C=C/C3=CC=C(C=C3)Br |
| SMILES | COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C=CC3=CC=C(C=C3)Br |
| Canonical SMILES | COC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(=O)C=CC3=CC=C(C=C3)Br |
| Appearance | Solid powder |
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